Cas no 1820703-78-3 (Ethyl 3-amino-5-bromo-4-(ethylamino)benzoate)

• Product Name: Ethyl 3-amino-5-bromo-4-(ethylamino)benzoate
• CAS No: 1820703-78-3
• CID: 4619412
• Update Time: 2025-06-12

Ethyl 3-amino-5-bromo-4-(ethylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-5-bromo-4-(ethylamino)benzoate

Additional information on Ethyl 3-amino-5-bromo-4-(ethylamino)benzoate

Comprehensive Overview of Ethyl 3-amino-5-bromo-4-(ethylamino)benzoate (CAS No. 1820703-78-3)

Ethyl 3-amino-5-bromo-4-(ethylamino)benzoate (CAS No. 1820703-78-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This bromo-substituted benzoate derivative exhibits unique chemical properties, making it a valuable intermediate in synthetic chemistry. Its molecular structure, characterized by an ethyl ester group, amino functionalities, and a bromine atom, offers versatile reactivity for further modifications, aligning with the growing demand for high-performance chemical building blocks.

In recent years, the compound has been explored for its potential applications in drug discovery, particularly in the design of small-molecule inhibitors and bioactive probes. Researchers are increasingly focusing on halogenated aromatic compounds like Ethyl 3-amino-5-bromo-4-(ethylamino)benzoate due to their ability to enhance binding affinity and metabolic stability in therapeutic agents. This trend resonates with the broader industry shift toward precision medicine and targeted therapies, addressing unmet medical needs.

The compound’s synthetic utility extends to agrochemical formulations, where its bromo- and amino-substituted aromatic core serves as a key scaffold for developing crop protection agents. With the global emphasis on sustainable agriculture and reduced environmental impact, CAS No. 1820703-78-3 is being investigated for its role in creating next-generation pesticides and herbicides with improved selectivity and lower toxicity profiles.

From a technical perspective, the ethyl ester group in Ethyl 3-amino-5-bromo-4-(ethylamino)benzoate provides a handle for further derivatization, enabling chemists to tailor the compound for specific applications. This flexibility is particularly relevant in the context of high-throughput screening and combinatorial chemistry, where rapid access to diverse molecular libraries is critical. The compound’s solubility and stability under various conditions further enhance its practicality in industrial and academic settings.

Environmental and regulatory considerations are also driving interest in CAS No. 1820703-78-3. As the chemical industry moves toward greener synthesis and reduced waste generation, this compound’s potential for atom-efficient transformations and catalytic processes is being actively studied. Innovations in flow chemistry and microwave-assisted synthesis have further optimized its production, minimizing energy consumption and improving yields.

In summary, Ethyl 3-amino-5-bromo-4-(ethylamino)benzoate (CAS No. 1820703-78-3) represents a multifaceted chemical entity with broad applicability across life sciences and material engineering. Its structural features and reactivity profile position it as a promising candidate for addressing contemporary challenges in healthcare, agriculture, and sustainable chemistry. Ongoing research and development efforts are expected to unlock new opportunities for this compound, solidifying its role in the future of specialty chemicals.